Cas no 906731-28-0 (ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate)

• Product Name: ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate
• CAS No: 906731-28-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD34183338
• CID: 5653528
• PubChem ID: 379173
• Update Time: 2025-10-30

ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 2,2-dimethyl-4-oxo-, ethyl ester

• MDL： MFCD34183338
• Inchi： 1S/C9H14O3/c1-4-12-8(11)7-6(10)5-9(7,2)3/h7H,4-5H2,1-3H3
• InChI Key： QPSMOCZQGIOYRJ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C(=O)CC1(C)C

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 221.6±33.0 °C(Predicted)
• pka: 11.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate

Recent Advances in the Application of Ethyl 2,2-Dimethyl-4-oxocyclobutane-1-carboxylate (CAS: 906731-28-0) in Chemical Biology and Pharmaceutical Research

Ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate (CAS: 906731-28-0) is a cyclobutane derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring structure and functional groups, serves as a valuable intermediate in the synthesis of complex molecules with potential therapeutic properties. Recent studies have explored its role in drug discovery, particularly in the development of novel anti-inflammatory, anticancer, and antimicrobial agents.

One of the most notable advancements in the utilization of ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate is its incorporation into the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as a precursor in the development of cyclobutane-based inhibitors for protein kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic potential.

In addition to its role in drug discovery, ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate has also been investigated for its utility in chemical biology. Researchers have employed this compound as a scaffold for the design of fluorescent probes and molecular tags, enabling the visualization and tracking of biological processes in real-time. A recent publication in *Chemical Communications* detailed the synthesis of a cyclobutane-derived fluorescent probe that selectively binds to reactive oxygen species (ROS) in cellular environments, providing a powerful tool for studying oxidative stress-related diseases.

Furthermore, the compound's stability and reactivity have made it a subject of interest in green chemistry and sustainable synthesis. A 2022 study in *Green Chemistry* reported an eco-friendly catalytic method for the large-scale production of ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate, reducing the reliance on hazardous reagents and minimizing environmental impact. This advancement aligns with the growing demand for sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the optimization of ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, ethyl 2,2-dimethyl-4-oxocyclobutane-1-carboxylate (CAS: 906731-28-0) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications in drug discovery, chemical probes, and sustainable synthesis underscore its potential to contribute to the development of innovative therapies and diagnostic tools. Future studies will likely focus on refining its properties and expanding its utility, paving the way for new breakthroughs in the life sciences.